Cas no 2171834-95-8 (2-Ethyl-3,3-difluorobutan-1-ol)

• Product Name: 2-Ethyl-3,3-difluorobutan-1-ol
• CAS No: 2171834-95-8
• MF: C₆H₁₂F₂O
• MW: 138.155689239502
• CID: 5760617
• PubChem ID: 139023981
• Update Time: 2025-05-25

2-Ethyl-3,3-difluorobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1645125
• UTHXFVGWLVGGCV-UHFFFAOYSA-N
• 2171834-95-8
• 2-Ethyl-3,3-difluorobutan-1-ol
• 2-Ethyl-3,3-difluoro-1-butanol

• Inchi： 1S/C6H12F2O/c1-3-5(4-9)6(2,7)8/h5,9H,3-4H2,1-2H3
• InChI Key： UTHXFVGWLVGGCV-UHFFFAOYSA-N
• SMILES： FC(C)(C(CO)CC)F

Computed Properties

• Exact Mass: 138.08562133g/mol
• Monoisotopic Mass: 138.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.012±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 160.8±25.0 °C(Predicted)
• pka: 14.66±0.10(Predicted)

Additional information on 2-Ethyl-3,3-difluorobutan-1-ol

Comprehensive Introduction to 2-Ethyl-3,3-difluorobutan-1-ol (CAS No. 2171834-95-8): Properties, Applications, and Industry Insights

In the ever-evolving landscape of specialty chemicals, 2-Ethyl-3,3-difluorobutan-1-ol (CAS No. 2171834-95-8) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This fluorinated alcohol, characterized by its ethyl and difluoro substitutions, offers a blend of reactivity and stability that makes it valuable across multiple industries. Researchers and manufacturers are increasingly exploring its potential in pharmaceuticals, agrochemicals, and advanced material synthesis, aligning with the growing demand for fluorine-containing compounds in modern chemistry.

The molecular structure of 2-Ethyl-3,3-difluorobutan-1-ol incorporates both hydrophobic (ethyl) and polar (hydroxyl) groups, alongside the electron-withdrawing difluoromethylene moiety. This combination enables unique solubility profiles and hydrogen-bonding capabilities, making it a candidate for solvent formulations and intermediate synthesis. Recent studies highlight its role in facilitating green chemistry processes, as fluorinated alcohols often enhance reaction efficiencies while reducing energy consumption—a critical consideration in today's sustainability-focused R&D landscape.

From a synthetic perspective, the introduction of fluorine atoms at the 3-position of the butanol backbone significantly alters the compound's electronic properties. This modification is particularly relevant in medicinal chemistry, where fluorination is known to improve metabolic stability and bioavailability. While 2171834-95-8 isn't yet a household name like some FDA-approved fluorinated drugs, its structural analogs are being investigated for their potential in drug discovery programs targeting neurological and inflammatory conditions—topics frequently searched in academic and pharmaceutical databases.

Industrial applications of 2-Ethyl-3,3-difluorobutan-1-ol extend to the development of high-performance materials. Its ability to modify surface energies makes it valuable in coating technologies, where researchers are exploring its use in water-repellent surfaces and anti-fouling paints. These applications resonate with current market trends toward smart materials and environmentally friendly additives, addressing common search queries about sustainable alternatives to traditional petrochemical-derived compounds.

Analytical characterization of CAS No. 2171834-95-8 reveals distinct spectroscopic signatures. The 19F NMR spectrum typically shows characteristic shifts between -90 to -120 ppm, while mass spectrometry analysis confirms the molecular ion pattern expected for this C6H12F2O composition. These analytical markers are crucial for quality control in production settings, especially when the compound serves as a building block for more complex fluoroorganic architectures—a subject of numerous patent applications in recent years.

Safety and handling protocols for 2-Ethyl-3,3-difluorobutan-1-ol follow standard laboratory practices for fluorinated alcohols. While not classified among high-risk chemicals, proper ventilation and PPE are recommended during handling, reflecting the broader industry shift toward responsible chemical management—a frequently searched topic among EHS (Environment, Health, and Safety) professionals. The compound's physical properties (including boiling point, viscosity, and density) make it compatible with common industrial equipment, though compatibility testing is advised for specific applications.

Market analysts note growing interest in difluorinated building blocks like 2171834-95-8, driven by expansion in electronic materials and pharmaceutical intermediates. Supply chain data indicates increasing procurement by Asian and North American manufacturers, particularly for custom synthesis projects. This trend aligns with search engine data showing rising queries for "fluorinated alcohol suppliers" and "specialty chemical distributors", reflecting the compound's transition from research curiosity to industrial relevance.

Future research directions for 2-Ethyl-3,3-difluorobutan-1-ol may explore its potential in energy storage systems and electrolyte formulations, areas where fluorinated compounds show promise for next-generation batteries. Additionally, its role in catalysis and asymmetric synthesis warrants further investigation, particularly in light of recent breakthroughs in organofluorine chemistry. These applications correspond to trending search terms in materials science and clean energy forums, suggesting strong interdisciplinary interest.

For researchers considering 2171834-95-8 for their projects, comparative studies with similar fluorinated alcohols (such as 2,2-difluoroethanol or hexafluoroisopropanol) may provide valuable insights into structure-activity relationships. Such comparisons frequently appear in literature searches, highlighting the scientific community's need for structure-property data on emerging fluorochemicals. The compound's stereoelectronic effects and potential for hydrogen-bond donor/acceptor interactions make it particularly interesting for molecular design applications.

In conclusion, 2-Ethyl-3,3-difluorobutan-1-ol (CAS No. 2171834-95-8) represents an important addition to the toolbox of fluorine chemistry. Its balanced properties and growing application spectrum position it as a compound to watch in coming years, especially as industries seek innovative solutions combining performance with environmental considerations. Continued research will likely uncover additional uses for this versatile molecule, potentially establishing it as a staple in advanced chemical synthesis and material science applications.